Cas no 18910-04-8 (Benzenepropanoic acid, a-bromo-2-methyl-)

• Product Name: Benzenepropanoic acid, a-bromo-2-methyl-
• CAS No: 18910-04-8
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 225902
• PubChem ID: 265261
• Update Time: 2025-04-19

Benzenepropanoic acid, a-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-bromo-2-methyl-
• AGN-PC-00MKB0
• CTK2A6157
• Ethanone, 2-bromo-1-[4-(decyloxy)phenyl]-
• NSC-101120
• 18910-04-8
• NSC101120

• Inchi： 1S/C10H11BrO2/c1-7-4-2-3-5-8(7)6-9(11)10(12)13/h2-5,9H,6H2,1H3,(H,12,13)
• InChI Key： GWTTZWWNWOGUAX-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 241.99423
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 2.38560